3-(3-ethynylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

• Molecular Formula: C26H21NO4
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 3-(3-ethynylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C26H21NO4/c1-2-17-8-7-9-18(14-17)15-24(25(28)29)27-26(30)31-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h1,3-14,23-24H,15-16H2,(H,27,30)(H,28,29)
• InChI Key: LFBRVTFSDMMKFU-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=CC(=C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

The compound 3-(3-ethynylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid is a synthetic amino acid derivative featuring a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group on the α-amino group and a 3-ethynylphenyl substituent on the β-carbon. Fmoc-protected amino acids are widely used in solid-phase peptide synthesis (SPPS) due to the base-labile nature of the Fmoc group, which allows orthogonal deprotection under mild conditions . The ethynylphenyl moiety introduces an alkyne functional group, enabling applications in bioorthogonal "click" chemistry for conjugation or crosslinking .

Comparison with Similar Compounds

Table 1: Comparison of Structural Analogues

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Applications/Synthesis Notes	Reference ID
3-(2-chlorophenyl)-2-Fmoc-aminopropanoic acid	2-chlorophenyl	C₂₄H₂₀ClNO₄	421.88	Not reported	Peptide synthesis; SPPS intermediates
3-(4-ethoxyphenyl)-2-Fmoc-aminopropanoic acid (Fmoc-D-Tyr(4-Et)-OH)	4-ethoxyphenyl	C₂₆H₂₅NO₅	455.48	Not reported	Peptide modification; chiral resolution
3-(2-bromophenyl)-2-Fmoc-aminopropanoic acid	2-bromophenyl	C₂₄H₂₀BrNO₄	482.33	Not reported	Radiolabeling precursors
3-(tert-butoxycarbonylamino)-2-Fmoc-aminopropanoic acid (Fmoc-Dap(Boc)-OH)	tert-butoxycarbonylamino	C₂₃H₂₆N₂O₆	450.47	Not reported	Branched peptide synthesis
3-(2-hydroxyethylsulfanyl)-2-Fmoc-aminopropanoic acid	2-hydroxyethylsulfanyl	C₂₁H₂₁NO₅S	399.46	116–117	Thioether-based crosslinkers
3-(indol-3-yl)-2-Fmoc-aminopropanoic acid (Fmoc-Trp(Boc)-OH)	Indol-3-yl	C₃₁H₂₈N₂O₅	532.57	Not reported	Tryptophan analogs for SPPS

Key Comparative Insights

Reactivity and Functional Group Compatibility

• Electron-Withdrawing Groups (EWGs): Chloro (Cl) and bromo (Br) substituents (e.g., ) increase the electrophilicity of the aromatic ring, enhancing stability toward nucleophilic attack but reducing solubility in polar solvents.
• Electron-Donating Groups (EDGs): Ethoxy (OEt) groups (e.g., ) improve solubility in organic solvents and modulate π-π stacking interactions in peptide assemblies.

Physicochemical Properties

• Melting Points: Hydrophilic substituents (e.g., hydroxyethylsulfanyl ) lower melting points compared to aromatic analogs.
• Chirality: D- and L-enantiomers (e.g., vs. ) exhibit distinct crystallization behaviors and biological activities.